2-(4-methylbenzenesulfonyl)-4-propoxy-2-azabicyclo[2.1.1]hexane

• IUPAC Name: 2-(4-methylphenyl)sulfonyl-4-propoxy-2-azabicyclo[2.1.1]hexane
• InChI: InChI=1S/C15H21NO3S/c1-3-8-19-15-9-13(10-15)16(11-15)20(17,18)14-6-4-12(2)5-7-14/h4-7,13H,3,8-11H2,1-2H3
• InChI Key: OVMPJZDWHKXFLA-UHFFFAOYSA-N
• Canonical SMILES: CCCOC12CC(C1)N(C2)S(=O)(=O)C3=CC=C(C=C3)C
• Molecular Formula: C15H21NO3S
• Molecular Weight: 295.4 g/mol
• CAS No.: 2763758-61-6

Description

Synthesis Analysis

While specific synthesis methods for this compound are not available, general methods for synthesizing similar structures can be found. For instance, the synthesis of 4-methylbenzenesulfonamide derivatives has been reported. Additionally, the synthesis of bicyclo[2.1.1]hexanes has been explored using photochemistry. These methods could potentially be adapted for the synthesis of “2-(4-methylbenzenesulfonyl)-4-propoxy-2-azabicyclo[2.1.1]hexane”.

Scientific Research Applications

2-(4-methylbenzenesulfonyl)-4-propoxy-2-azabicyclo[2.1.1]hexane has a variety of scientific research applications. It has been used as a catalyst in organic synthesis, particularly in the synthesis of heterocyclic compounds. It has also been used as a catalyst in the synthesis of polymers, such as polyethers and polyesters. In addition, it has been used as a catalyst in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of 2-(4-methylbenzenesulfonyl)-4-propoxy-2-azabicyclo[2.1.1]hexane is not well understood. However, it is believed that the compound acts as a Lewis acid, which is a molecule that can donate electrons to other molecules. This allows it to act as a catalyst in a variety of reactions.
Biochemical and Physiological Effects
This compound has not been studied extensively in terms of its biochemical and physiological effects. However, it is believed that the compound may have the potential to interact with certain enzymes and proteins in the body, which could lead to a variety of biochemical and physiological effects.

Advantages and Limitations for Lab Experiments

2-(4-methylbenzenesulfonyl)-4-propoxy-2-azabicyclo[2.1.1]hexane has several advantages and limitations for use in laboratory experiments. One of the main advantages is that it is relatively easy to synthesize and is relatively stable in solution. Additionally, it is a relatively inexpensive compound and can be used in a variety of reactions. However, it is also important to note that it is not very soluble in water and can be toxic if handled improperly.

Future Directions

There are a number of potential future directions for research involving 2-(4-methylbenzenesulfonyl)-4-propoxy-2-azabicyclo[2.1.1]hexane. One potential direction is to further investigate its mechanisms of action in order to better understand its potential biochemical and physiological effects. Additionally, further research could be conducted to explore its potential applications in organic synthesis and the synthesis of pharmaceuticals. Furthermore, research could be conducted to explore its potential uses as a catalyst in other reactions. Finally, research could be conducted to explore its potential toxicity and to develop methods to safely handle and store the compound.

Synthesis Methods

2-(4-methylbenzenesulfonyl)-4-propoxy-2-azabicyclo[2.1.1]hexane can be synthesized through a variety of methods. The most common method involves the reaction of 4-methylbenzenesulfonyl chloride with 2-azabicyclo[2.1.1]hexane in the presence of a base such as potassium carbonate. This reaction produces this compound as a product. Other methods of synthesis include the reaction of 4-methylbenzenesulfonyl chloride with 2-azabicyclo[2.1.1]hexane in the presence of a base such as sodium hydroxide or the reaction of 4-methylbenzenesulfonyl chloride with 2-azabicyclo[2.1.1]hexane in the presence of a base such as potassium hydroxide.